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Compound of Interest

Compound Name: 2-Methyl-3-hydroxy-6-iodopyridine

CAS No.: 848952-39-6

Cat. No.: B1589881

Get Quote

2-Methyl-3-hydroxy-6-iodopyridine is a highly functionalized heterocyclic compound of

significant interest to researchers in medicinal chemistry and materials science. Its strategic

arrangement of a nucleophilic hydroxyl group, a reactive iodinated site, and a pyridine core

makes it a versatile intermediate for constructing complex molecular architectures.[1][2] The

presence of the iodine atom at the 6-position provides a prime handle for transition-metal-

catalyzed cross-coupling reactions, while the 3-hydroxy group offers a site for further

derivatization and can influence the electronic properties of the pyridine ring.[1] This guide

provides an in-depth exploration of its applications, focusing on key protocols and the

underlying chemical principles that govern its reactivity.

Physicochemical and Safety Profile
A thorough understanding of the compound's properties and hazards is paramount for its safe

and effective use in a laboratory setting.

Table 1: Physicochemical Properties of 2-Methyl-3-hydroxy-6-iodopyridine
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Property Value Source

CAS Number 848952-39-6 [3][4]

Molecular Formula C₆H₆INO [3]

Molecular Weight 235.02 g/mol [3]

Appearance Tan Powder/Solid [5]

IUPAC Name 6-iodo-2-methylpyridin-3-ol [3]

| Melting Point | 104 - 111 °C |[6] |

Safety and Handling Precautions
As a research chemical, 2-Methyl-3-hydroxy-6-iodopyridine requires careful handling to

minimize exposure and risk.

Hazard Identification: The compound is classified as harmful if swallowed, causes skin

irritation, and may cause serious eye damage and respiratory irritation.[3][5][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[5][6][7] Work

should be conducted in a well-ventilated fume hood to avoid inhalation of dust.[5][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] It is

sensitive to light and should be protected accordingly.[5]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations

at an approved waste disposal plant.[5][6]

Core Application: A Scaffold for Palladium-
Catalyzed Cross-Coupling Reactions
The carbon-iodine bond is the weakest among the carbon-halogen bonds, making 2-Methyl-3-
hydroxy-6-iodopyridine an excellent substrate for palladium-catalyzed cross-coupling
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reactions.[8] This enhanced reactivity allows for the use of milder reaction conditions and lower

catalyst loadings compared to its bromo- or chloro-analogs.[8]

Starting Material

Key Cross-Coupling Transformations Product Scaffolds
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Diagram 1: Key synthetic routes using 2-Methyl-3-hydroxy-6-iodopyridine.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds
The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the

formation of C-C bonds by coupling an organohalide with an organoboron species.[9] This

reaction is widely used to synthesize biaryl and substituted biphenyl structures, which are

prevalent in pharmaceuticals.

Diagram 2: General scheme for the Suzuki-Miyaura coupling reaction.

Protocol: Synthesis of 6-Aryl-2-methylpyridin-3-ol

Rationale: This protocol uses a common palladium catalyst, Pd(PPh₃)₄, and a carbonate

base. The mixed solvent system (e.g., toluene/ethanol/water or DMF/water) is crucial for

dissolving both the organic starting materials and the inorganic base.[10][11]
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Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon or

Nitrogen), add 2-Methyl-3-hydroxy-6-iodopyridine (1.0 eq), the desired arylboronic acid

(1.1-1.5 eq), and a base such as potassium carbonate (K₂CO₃) or sodium carbonate

(Na₂CO₃) (2.0-3.0 eq).

Catalyst Addition: Add the palladium catalyst, for example,

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03-0.05 eq).

Solvent Addition: Add a degassed solvent mixture, such as Toluene/Ethanol/H₂O (e.g., in a

3:1:1 ratio) or DMF/H₂O.

Reaction Execution: Heat the mixture to reflux (typically 80-110 °C) and monitor the reaction

progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Workup: Upon completion, cool the reaction to room temperature. Dilute with water and

extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product

via column chromatography on silica gel to yield the desired 6-aryl-2-methylpyridin-3-ol.

Sonogashira Coupling: Synthesis of Alkynylpyridines
The Sonogashira coupling reaction forms a C-C bond between a terminal alkyne and an aryl or

vinyl halide.[12] It is an indispensable tool for synthesizing conjugated systems and is typically

catalyzed by a combination of palladium and copper(I) salts.[12][13]

Diagram 3: General scheme for the Sonogashira coupling reaction.

Protocol: Synthesis of 6-Alkynyl-2-methylpyridin-3-ol

Rationale: This protocol employs a palladium catalyst and a copper(I) iodide co-catalyst,

which is characteristic of the Sonogashira reaction.[14][15] An amine base, such as

triethylamine (Et₃N) or diisopropylethylamine (DIPEA), serves both as the base and often as

part of the solvent system. The reaction is typically run under anhydrous and anaerobic
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conditions to prevent side reactions like the homocoupling of the alkyne (Glaser coupling).

[12]

Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add 2-Methyl-3-
hydroxy-6-iodopyridine (1.0 eq), a palladium catalyst such as PdCl₂(PPh₃)₂ (0.02-0.05 eq),

and copper(I) iodide (CuI) (0.04-0.10 eq).

Solvent and Reagent Addition: Add an anhydrous, degassed solvent such as THF or DMF,

followed by a degassed amine base (e.g., Et₃N). Finally, add the terminal alkyne (1.1-1.2 eq)

via syringe.

Reaction Execution: Stir the mixture at room temperature or with gentle heating (40-60 °C)

until the starting material is consumed, as monitored by TLC or LC-MS.

Workup: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution.

Extract the product with an appropriate organic solvent.

Purification: Wash the combined organic extracts with water and brine, dry over anhydrous

MgSO₄ or Na₂SO₄, filter, and concentrate. Purify the resulting residue by flash column

chromatography to isolate the 6-alkynyl-2-methylpyridin-3-ol product.

Buchwald-Hartwig Amination: Constructing C-N Bonds
The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming

carbon-nitrogen bonds, coupling aryl halides with primary or secondary amines.[16][17] This

transformation has revolutionized the synthesis of arylamines, which are critical structures in

countless pharmaceutical agents.[17][18]

Causality of Experimental Choices: The success of the Buchwald-Hartwig amination is highly

dependent on the choice of ligand and base.[17][18] Bulky, electron-rich phosphine ligands

(e.g., XPhos, SPhos, RuPhos) are essential.[18] They promote the crucial reductive

elimination step that forms the C-N bond and stabilizes the palladium catalyst throughout the

catalytic cycle.[18][19] A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or

potassium phosphate (K₃PO₄) is required to deprotonate the amine, making it a more active

nucleophile in the catalytic cycle.[19]

Diagram 4: General scheme for the Buchwald-Hartwig amination.
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Protocol: Synthesis of 6-(Amino)-2-methylpyridin-3-ol

Reaction Setup: In a glovebox or under an inert atmosphere, charge an oven-dried vial or

flask with a palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.02 eq), a suitable phosphine ligand

(e.g., XPhos, 0.02-0.05 eq), and the base (e.g., NaOtBu, 1.4 eq).

Reagent Addition: Add 2-Methyl-3-hydroxy-6-iodopyridine (1.0 eq) and the amine coupling

partner (1.2 eq).

Solvent Addition: Add an anhydrous, degassed solvent such as toluene or 1,4-dioxane.

Reaction Execution: Seal the vessel and heat the mixture (typically 80-110 °C) with vigorous

stirring for the required time (monitored by LC-MS or GC-MS).

Workup: After cooling to room temperature, dilute the reaction mixture with an organic

solvent and filter through a pad of celite to remove inorganic salts and catalyst residues.

Purification: Concentrate the filtrate and purify the crude material by column chromatography

to obtain the desired 6-aminopyridine product.

Conclusion
2-Methyl-3-hydroxy-6-iodopyridine stands out as a robust and versatile chemical

intermediate. Its true power is realized in palladium-catalyzed cross-coupling reactions, where

the iodo group provides a highly reactive handle for the efficient construction of C-C and C-N

bonds. The protocols and principles outlined in this guide serve as a foundation for researchers

and scientists to harness the synthetic potential of this valuable building block in the

development of novel pharmaceuticals and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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